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Compound of Interest

Compound Name: 4-tert-Butylcatechol

Cat. No.: B165716 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of 4-tert-Butylcatechol (TBC). The information is

intended to support risk assessment and ensure safe laboratory practices for professionals in

research and drug development.

Chemical Identification and Physical Properties
4-tert-Butylcatechol is a substituted catechol that is widely used as a polymerization inhibitor

and antioxidant.
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Property Value Reference

CAS Number 98-29-3 [1][2]

Molecular Formula C₁₀H₁₄O₂ [2]

Molecular Weight 166.22 g/mol [2]

Appearance
White to cream-colored

crystalline solid/flakes.
[1][3]

Melting Point 52-58 °C [3][4]

Boiling Point 285 °C [3][4]

Flash Point 129 °C (264.2 °F) [1]

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

ethanol and acetone.

[1]

Hazard Identification and Classification
4-tert-Butylcatechol is classified as a hazardous substance. The following table summarizes

its GHS classification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://pubmed.ncbi.nlm.nih.gov/6862647/
https://pubmed.ncbi.nlm.nih.gov/6862647/
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://pubmed.ncbi.nlm.nih.gov/6862647/
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://www.researchgate.net/publication/331867425_Mechanism_of_action_of_4-substituted_phenols_to_induce_vitiligo_and_antimelanoma_immunity
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Source: GHS classification data compiled from multiple safety data sheets.

Signal Word: Danger[5]

Target Organs: Respiratory system, eyes, skin, mucous membranes.[1]

Toxicological Data
The acute toxicity of 4-tert-Butylcatechol has been evaluated in animal studies.

Endpoint Species Route Value Reference

LD₅₀ Rat Oral
815 - 2820

mg/kg
[2][6][7]

LD₅₀ Rabbit Dermal
630 µL/kg (~662

mg/kg)
[1][7]

LD₅₀ Rat Dermal 1331 mg/kg [6]
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Experimental Protocols
The toxicological data presented are based on standardized testing protocols, primarily those

established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Likely based on OECD Guideline
423)
The acute oral toxicity of 4-tert-Butylcatechol is determined using a stepwise procedure with a

small number of animals.[8][9]

Test System: Typically, young adult female rats are used.[10]

Procedure: The substance is administered orally at one of a series of fixed dose levels (e.g.,

5, 50, 300, 2000 mg/kg). The starting dose is chosen based on available information. A group

of three animals is used for each step.[11]

Observations: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[11]

Endpoint: The test allows for the classification of the substance into a GHS category based

on the observed mortality at different dose levels.[10]

Acute Dermal Toxicity (Likely based on OECD Guideline
402)
This test assesses the potential hazards from short-term dermal exposure.[12][13]

Test System: Commonly conducted using rats or rabbits.[2][12]

Procedure: A single dose of the test substance is applied to a shaved area of the skin

(approximately 10% of the body surface) and held under a semi-occlusive dressing for 24

hours.[12]

Observations: Animals are observed for signs of toxicity and mortality over a 14-day period.

Body weight is monitored, and a gross necropsy is performed at the end of the study.[12]
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Endpoint: The study determines the LD₅₀ value and allows for GHS classification for acute

dermal toxicity.[7]

Signaling Pathways and Mechanisms of Toxicity
Metabolic Pathway
4-tert-Butylcatechol undergoes Phase II metabolism to facilitate its excretion. The primary

metabolic routes involve conjugation and methylation.[14]
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Caption: Metabolic pathway of 4-tert-Butylcatechol.

Skin Sensitization and Depigmentation Pathway
4-tert-Butylcatechol is a known skin sensitizer and can cause depigmentation (vitiligo).[5][6]

The mechanism involves its oxidation to a reactive quinone, which can then bind to proteins

(haptenation) and modulate cellular processes.[1]
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Caption: Mechanism of 4-tert-Butylcatechol-induced skin effects.
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Handling Precautions and Exposure Controls
Due to its hazardous properties, strict safety measures must be implemented when handling 4-
tert-Butylcatechol.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[1]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[2]

Safe Handling and Storage
Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Store in a tightly closed container in a cool, dry, well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.[1]

Accidental Release Measures
Spill Cleanup: Vacuum or sweep up material and place into a suitable disposal container.

Avoid generating dusty conditions. Provide ventilation.[1]

Environmental Precautions: Do not let product enter drains.[3]

Disposal Considerations
Dispose of waste and residues in accordance with local, state, and federal regulations.

This guide is intended for informational purposes and should not be a substitute for a

comprehensive risk assessment and adherence to all applicable safety regulations. Always

refer to the most current Safety Data Sheet (SDS) for 4-tert-Butylcatechol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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